![molecular formula C23H17N3O3S B2395355 N-(1,3-benzothiazol-2-yl)-4-(1,3-dioxobenzo[de]isoquinolin-2-yl)butanamide CAS No. 325850-66-6](/img/structure/B2395355.png)
N-(1,3-benzothiazol-2-yl)-4-(1,3-dioxobenzo[de]isoquinolin-2-yl)butanamide
Overview
Description
The compound “N-(1,3-benzothiazol-2-yl)-4-(1,3-dioxobenzo[de]isoquinolin-2-yl)butanamide” is a complex organic molecule. It contains a benzothiazole moiety (a bicyclic system consisting of a benzene ring fused to a thiazole ring) and a dioxobenzo[de]isoquinoline moiety (a tricyclic system with two keto groups). The presence of these functional groups suggests that this compound may have interesting chemical and biological properties .
Molecular Structure Analysis
The molecular structure of this compound, as implied by its name, is likely quite complex. The benzothiazole and dioxobenzo[de]isoquinoline moieties are both aromatic systems, which suggests that the compound may have significant resonance stabilization .Chemical Reactions Analysis
The reactivity of this compound would be expected to be influenced by the presence of the benzothiazole and dioxobenzo[de]isoquinoline moieties. These groups could potentially participate in a variety of chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple aromatic rings would likely make the compound relatively nonpolar and insoluble in water .Scientific Research Applications
Halocyclization and Iodosulfonylation
The compound has been used in the selective halocyclization and iodosulfonylation of N-benzothiazol-2-yl alkynamides under mild conditions . This process has been developed as an effective synthetic strategy to pyrimidobenzothiazoles .
Antimicrobial Applications
N-1,3-Benzothiazol-2-ylbenzamides, which can be synthesized from the compound, have been evaluated for their antimicrobial properties . This makes the compound a potential candidate for the development of new antimicrobial agents .
MEK Inhibitors
A series of 3-(benzothiazol-2-yl) coumarin derivatives have been synthesized from the compound in order to discover novel MEK inhibitors . This suggests the compound’s potential application in cancer treatment research .
Photochromic Applications
The compound has been used in the synthesis of novel photochromic 5′-(1,3-benzothiazol-2-yl)-substituted spiro[indoline-2,3′-naphthopyrans] possessing luminescence properties . This indicates its potential use in the development of photochromic materials .
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(1,3-benzothiazol-2-yl)-4-(1,3-dioxobenzo[de]isoquinolin-2-yl)butanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17N3O3S/c27-19(25-23-24-17-10-1-2-11-18(17)30-23)12-5-13-26-21(28)15-8-3-6-14-7-4-9-16(20(14)15)22(26)29/h1-4,6-11H,5,12-13H2,(H,24,25,27) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YXYMPWSDMXIAQH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)NC(=O)CCCN3C(=O)C4=CC=CC5=C4C(=CC=C5)C3=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17N3O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1,3-benzothiazol-2-yl)-4-(1,3-dioxobenzo[de]isoquinolin-2-yl)butanamide | |
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